Cas no 2411202-17-8 (N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide)

• Product Name: N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide
• CAS No: 2411202-17-8
• MF: C₁₇H₁₄ClNO₂
• MW: 299.751563549042
• CID: 5355987
• Update Time: 2025-05-23

N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide
• N-{[3-(2-chlorophenoxy)phenyl]methyl}but-2-ynamide
• Z3952174918

• Inchi： 1S/C17H14ClNO2/c1-2-6-17(20)19-12-13-7-5-8-14(11-13)21-16-10-4-3-9-15(16)18/h3-5,7-11H,12H2,1H3,(H,19,20)
• InChI Key： KMOHONIWRRHCTH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1=CC=CC(=C1)CNC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 412
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide

Professional Introduction to N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide (CAS No. 2411202-17-8)

N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide, identified by the CAS number 2411202-17-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical development and drug discovery. The presence of a phenyl ring substituted with a 2-chlorophenoxy group and an amide linkage to a but-2ynamide moiety contributes to its distinct chemical properties, making it a subject of extensive study in synthetic chemistry and medicinal chemistry.

The structural composition of N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide suggests a high degree of versatility in its reactivity and functionality. The chlorophenoxy group, in particular, is known for its ability to participate in various chemical interactions, including hydrogen bonding and π-stacking interactions, which are crucial for the design of bioactive molecules. This feature makes the compound an attractive candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of amides as pharmacophores due to their wide-ranging biological activities. The but-2ynamide moiety in N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide introduces a polar and potentially hydrogen-bonding capable group, which can enhance the compound's solubility and bioavailability. These properties are essential for ensuring effective drug delivery and interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding pockets and interaction sites on biological targets. N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide has been subjected to such analyses, revealing its potential as an inhibitor or modulator of various enzymes and receptors. These findings have opened up new avenues for the development of targeted therapies.

The synthesis of N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and functional group transformations. The precision required in these synthetic steps underscores the importance of advanced synthetic methodologies in producing high-purity compounds for research purposes. Researchers have employed state-of-the-art techniques such as flow chemistry and microwave-assisted synthesis to optimize reaction conditions and improve yields.

The pharmacological profile of N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide has been evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into its potential therapeutic applications. For instance, preliminary studies suggest that the compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The ability to modulate these enzymes could lead to the development of novel drugs with improved efficacy and reduced side effects.

In addition to its pharmacological potential, N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide has also been explored for its role in chemical biology research. The compound's unique structure allows it to serve as a tool molecule for studying protein-ligand interactions and understanding biological pathways. By using this compound as a probe, researchers can gain deeper insights into the mechanisms underlying various diseases, which could accelerate the discovery of new therapeutic strategies.

The future directions for research on N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide are numerous and exciting. Further optimization of its chemical structure may lead to the identification of derivatives with enhanced biological activity or improved pharmacokinetic properties. Additionally, exploring its potential applications in nanomedicine and drug delivery systems could open up new possibilities for targeted therapy.

In conclusion, N-[[3-(2-Chlorophenoxy)phenyl]methyl]but-2-ynamide (CAS No. 2411202-17-8) is a compound with significant potential in both academic research and pharmaceutical development. Its unique structural features, coupled with promising preclinical results, make it a valuable asset for scientists working in the fields of medicinal chemistry and chemical biology. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.